3,5-dimethyl-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-[[1-(pyridin-2-ylmethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C21H27N3O/c1-16-11-17(2)13-19(12-16)21(25)23-14-18-6-9-24(10-7-18)15-20-5-3-4-8-22-20/h3-5,8,11-13,18H,6-7,9-10,14-15H2,1-2H3,(H,23,25)
• InChI Key: SFNLLDVCVZZCII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCC2CCN(CC2)CC3=CC=CC=N3)C
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

3,5-dimethyl-N-((1-(pyridin-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been used in scientific research due to its potential therapeutic benefits. This compound is also known as DPM-1001 and has been investigated for its effects on neurological disorders and cancer.

Scientific Research Applications

Analysis Techniques and Quality Control

Nonaqueous Capillary Electrophoresis of Related Substances : A study developed a nonaqueous capillary electrophoretic separation for imatinib mesylate (IM) and related substances. This technique offers a promising method for quality control of IM, demonstrating the utility of such compounds in analytical chemistry for ensuring the purity and quality of pharmaceuticals (Lei Ye et al., 2012).

Synthesis of Novel Compounds

Synthesis of Novel Benzodifuranyl Compounds : A study reported the synthesis of novel compounds derived from visnaginone and khellinone with anti-inflammatory and analgesic properties. This illustrates the potential application of related compounds in the development of new therapeutic agents (A. Abu‐Hashem et al., 2020).

Molecular Interaction Studies

Molecular Interaction with the CB1 Cannabinoid Receptor : Research on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) explores its interaction with the CB1 cannabinoid receptor. Such studies are crucial for understanding how chemical compounds can affect biological targets (J. Shim et al., 2002).

Metabolic Pathway Investigation

Metabolism of Flumatinib in Chronic Myelogenous Leukemia Patients : The study on flumatinib metabolism in humans provides insight into the main metabolic pathways of this antineoplastic tyrosine kinase inhibitor. Understanding the metabolism of such compounds is essential for drug development and safety evaluations (Aishen Gong et al., 2010).

Antimicrobial Evaluation

Antimicrobial Evaluation of Pyridine-2(1H)-Thiones : This research demonstrates the synthesis and antimicrobial evaluation of new pyridine-2(1H)-thiones and related compounds. Their antimicrobial properties highlight the potential for developing new antibiotics or antifungal agents (Ismail M. M. Othman, 2013).